Cas no 1187929-05-0 (1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride)

1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride
- 1-(4-(pyridin-4-ylmethoxy)phenyl)piperazine trihydrochloride
- 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine trihydrochloride
- 1-[4-(Pyridin-4-ylmethoxy)-phenyl-piperazine trihydrochloride
- 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
-
- MDL: MFCD09997860
- Inchi: 1S/C16H19N3O.3ClH/c1-3-16(20-13-14-5-7-17-8-6-14)4-2-15(1)19-11-9-18-10-12-19;;;/h1-8,18H,9-13H2;3*1H
- InChI Key: SHVSNZQWSNEZOO-UHFFFAOYSA-N
- SMILES: Cl.Cl.Cl.O(CC1C=CN=CC=1)C1C=CC(=CC=1)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 267
- Topological Polar Surface Area: 37.4
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P999575-10mg |
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride |
1187929-05-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0010S-100mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 96% | 100mg |
1797.85CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0010S-500mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 96% | 500mg |
4655.75CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0010S-250mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 96% | 250mg |
2756.14CNY | 2021-05-08 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0010S-250mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 96% | 250mg |
¥2841.78 | 2025-01-21 | |
abcr | AB537581-1g |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride; . |
1187929-05-0 | 1g |
€1660.60 | 2025-02-15 | ||
eNovation Chemicals LLC | D970000-1g |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 95% | 1g |
$1115 | 2025-02-20 | |
eNovation Chemicals LLC | D970000-100mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 95% | 100mg |
$255 | 2025-02-25 | |
eNovation Chemicals LLC | D970000-500mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 95% | 500mg |
$610 | 2025-02-25 | |
eNovation Chemicals LLC | D970000-500mg |
1-[4-(Pyridin-4-ylmethoxy)-phenyl]-piperazine trihydrochloride |
1187929-05-0 | 95% | 500mg |
$610 | 2024-07-28 |
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride Related Literature
-
Xiaoyu Qiu,Gengtao Fu,Yue Zhao,Yawen Tang,Yu Chen,Tianhong Lu J. Mater. Chem. A, 2013,1, 14874-14878
-
Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
-
Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
Additional information on 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0): An Overview
1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-(4-(pyridin-4-ylmethoxy)phenyl)piperazine trihydrochloride, belongs to the class of piperazine derivatives and is characterized by its unique structural features and pharmacological properties.
The molecular structure of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride consists of a piperazine ring linked to a phenyl group via a methoxy-substituted pyridine moiety. This arrangement confers the compound with specific binding affinities and biological activities, making it a promising candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent serotonin receptor agonist activity, particularly at the 5-HT2A and 5-HT2C receptors. These receptors play crucial roles in modulating mood, cognition, and behavior, making the compound a potential therapeutic agent for conditions such as depression, anxiety, and schizophrenia.
In addition to its serotonin receptor activity, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride has also been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that the compound can effectively reduce psychotic symptoms in animal models without causing significant side effects commonly associated with traditional antipsychotics, such as extrapyramidal symptoms and metabolic disturbances.
The pharmacokinetic properties of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Furthermore, the compound's low toxicity profile and high selectivity for target receptors make it an attractive option for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating a favorable safety profile and preliminary evidence of efficacy in treating psychiatric disorders. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.
Beyond its applications in psychiatry, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride has also shown promise in other areas of medicine. For example, studies have explored its potential as an anti-inflammatory agent due to its ability to modulate cytokine production and immune cell function. This property could make it useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base reactions. The process typically starts with the formation of the methoxy-substituted pyridine intermediate, followed by coupling with a piperazine derivative to form the final product. The trihydrochloride salt is then generated through acidification with hydrochloric acid.
In conclusion, 1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride (CAS No. 1187929-05-0) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play an important role in advancing medical treatments for a range of conditions.
1187929-05-0 (1-4-(Pyridin-4-ylmethoxy)-phenyl-piperazine Trihydrochloride) Related Products
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1020502-96-8(3-[4-(2-chlorobenzoyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)
- 2138151-56-9(Sodium 2-chloro-6-(methoxycarbonyl)benzene-1-sulfinate)
- 1194726-38-9(1-(Propan-2-yl)-1h-pyrazole-3,5-dicarboxylic acid)
- 898791-17-8(1-(3-chloro-5-fluorophenyl)-3-(3-methylphenyl)propan-1-one)
- 2034204-57-2(2,4-dimethyl-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]-1,3-thiazole-5-carboxamide)
- 22437-44-1(2-methyl-3-(phenylsulfanyl)propanamide)
- 1207625-64-6([cis-4-methoxycyclohexyl]methanol)
- 1226446-44-1(N-methyl-2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)acetamide)
- 124-83-4((1R,3S)-Camphoric Acid)
